Cas no 1806454-65-8 (3-(2-Cyanoethyl)-5-methylmandelic acid)
3-(2-Cyanoethyl)-5-methylmandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Cyanoethyl)-5-methylmandelic acid
-
- Inchi: 1S/C12H13NO3/c1-8-5-9(3-2-4-13)7-10(6-8)11(14)12(15)16/h5-7,11,14H,2-3H2,1H3,(H,15,16)
- InChI Key: JYTCXWDRYCMFEB-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)C1=CC(C)=CC(=C1)CCC#N
Computed Properties
- Exact Mass: 219.08954328 g/mol
- Monoisotopic Mass: 219.08954328 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 81.3
- Molecular Weight: 219.24
3-(2-Cyanoethyl)-5-methylmandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015026757-1g |
3-(2-Cyanoethyl)-5-methylmandelic acid |
1806454-65-8 | 97% | 1g |
1,475.10 USD | 2021-06-18 |
3-(2-Cyanoethyl)-5-methylmandelic acid Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on 3-(2-Cyanoethyl)-5-methylmandelic acid
3-(2-Cyanoethyl)-5-methylmandelic Acid: A Comprehensive Overview
The compound with CAS No. 1806454-65-8, commonly referred to as 3-(2-Cyanoethyl)-5-methylmandelic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid derived from amygdalin found in bitter almonds. The addition of the 2-cyanoethyl group and the methyl substituent introduces unique chemical properties, making it a valuable compound for various applications.
Recent studies have highlighted the potential of 3-(2-Cyanoethyl)-5-methylmandelic acid in drug development, particularly in the design of bioactive molecules. Its structure, which includes a cyano group and a methyl group, provides opportunities for exploring its interactions with biological systems. Researchers have been investigating its role as a precursor for synthesizing more complex molecules with potential therapeutic applications.
The synthesis of 3-(2-Cyanoethyl)-5-methylmandelic acid involves a series of carefully controlled reactions. Starting from mandelic acid, chemists introduce the cyanoethyl group through nucleophilic substitution or other methods, followed by the addition of the methyl group via alkylation or acylation. The optimization of these steps has been a focus of recent research, with studies aiming to improve yield and purity while reducing reaction times.
One of the most promising areas of research involving this compound is its potential use in pharmaceuticals. The cyano group is known to enhance the solubility and bioavailability of drugs, while the methyl group can influence the molecule's stability and metabolic profile. These properties make 3-(2-Cyanoethyl)-5-methylmandelic acid an attractive candidate for developing drugs targeting various diseases, including cancer and neurodegenerative disorders.
In addition to its pharmacological applications, this compound has also been explored in materials science. The unique combination of functional groups in 3-(2-Cyanoethyl)-5-methylmandelic acid allows it to serve as a building block for creating advanced materials such as polymers and nanoparticles. Recent studies have demonstrated its ability to form self-assembled structures under specific conditions, opening new avenues for applications in nanotechnology.
The chemical stability and reactivity of 3-(2-Cyanoethyl)-5-methylmandelic acid have also been extensively studied. Researchers have investigated its behavior under different pH conditions and temperatures, revealing its resilience to degradation under physiological conditions. This stability is crucial for its potential use in drug delivery systems and other biomedical applications.
Furthermore, the compound's ability to participate in various types of chemical reactions has made it a versatile tool in organic synthesis. Its reactivity with nucleophiles and electrophiles has been exploited to create libraries of compounds with diverse structures and functionalities. This versatility underscores its importance as a key intermediate in modern organic chemistry.
Looking ahead, ongoing research into 3-(2-Cyanoethyl)-5-methylmandelic acid continues to uncover new insights into its properties and potential applications. Collaborative efforts between chemists, biologists, and materials scientists are driving innovation in this field, paving the way for groundbreaking discoveries that could benefit numerous industries.
1806454-65-8 (3-(2-Cyanoethyl)-5-methylmandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)